Cas no 139669-27-5 (pentane-3-sulfonamide)

• Product Name: pentane-3-sulfonamide
• CAS No: 139669-27-5
• MF: C₅H₁₃NO₂S
• MW: 151.22722029686
• CID: 4596921
• Update Time: 2025-05-26

pentane-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• pentane-3-sulfonamide

• Inchi： 1S/C5H13NO2S/c1-3-5(4-2)9(6,7)8/h5H,3-4H2,1-2H3,(H2,6,7,8)
• InChI Key： ZKISUKMFGBUUPV-UHFFFAOYSA-N
• SMILES： CCC(S(N)(=O)=O)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on pentane-3-sulfonamide

Pentane-3-sulfonamide (CAS No. 139669-27-5): A Comprehensive Overview of Its Properties and Applications

Pentane-3-sulfonamide (CAS No. 139669-27-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This sulfonamide derivative is characterized by its molecular structure, which includes a pentane backbone and a sulfonamide functional group. Researchers and industry professionals are increasingly interested in this compound for its potential in pharmaceutical intermediates, material science, and industrial applications.

The chemical name pentane-3-sulfonamide is often associated with queries like "pentane-3-sulfonamide uses", "CAS 139669-27-5 properties", and "sulfonamide derivatives in drug development". These long-tail keywords reflect the growing curiosity about its role in modern chemistry. The compound's molecular formula and structural features make it a valuable candidate for synthetic pathways and functional material design.

One of the most discussed topics in relation to pentane-3-sulfonamide is its potential in green chemistry. With the global shift toward sustainable practices, researchers are exploring how this compound can be synthesized using eco-friendly methods. Searches like "green synthesis of sulfonamides" and "biodegradable sulfonamide derivatives" highlight this trend. The compound's low toxicity profile and compatibility with renewable resources further enhance its appeal.

In the pharmaceutical industry, pentane-3-sulfonamide is often studied for its bioactive properties. Questions such as "sulfonamides as enzyme inhibitors" and "CAS 139669-27-5 in drug discovery" are frequently encountered in academic and industrial forums. The compound's ability to interact with biological targets makes it a promising scaffold for new therapeutic agents.

Another area of interest is the compound's role in advanced material science. Searches like "sulfonamide-based polymers" and "pentane-3-sulfonamide in coatings" indicate its relevance in developing high-performance materials. Its thermal stability and solubility characteristics are particularly valued in polymer chemistry and surface modification technologies.

From a commercial perspective, pentane-3-sulfonamide is often compared to other sulfonamide compounds in terms of cost-effectiveness and scalability. Queries such as "buy pentane-3-sulfonamide" and "suppliers of CAS 139669-27-5" reflect the demand for this compound in the global market. Its synthetic accessibility and purity standards are key factors driving its adoption.

In conclusion, pentane-3-sulfonamide (CAS No. 139669-27-5) is a multifaceted compound with broad applications across chemistry, pharma, and materials science. Its unique properties and alignment with sustainability goals make it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is likely to play an increasingly important role in innovation-driven industries.